Cas no 108031-80-7 (4,7-Methanobenzofuran,2,2'-oxybis[octahydro-7,8,8-trimethyl-,(2S,2'S,3aR,3'aR,4R,4'R,7R,7'R,7aR,7'aR)-)
108031-80-7 structure
Product Name:4,7-Methanobenzofuran,2,2'-oxybis[octahydro-7,8,8-trimethyl-,(2S,2'S,3aR,3'aR,4R,4'R,7R,7'R,7aR,7'aR)-
CAS No:108031-80-7
MF:C24H38O3
MW:374.5567278862
CID:127781
PubChem ID:24864017
Update Time:2025-04-18
4,7-Methanobenzofuran,2,2'-oxybis[octahydro-7,8,8-trimethyl-,(2S,2'S,3aR,3'aR,4R,4'R,7R,7'R,7aR,7'aR)- Chemical and Physical Properties
Names and Identifiers
-
- (2S)-(-)-2,2-Oxybis(Octahydro-7,8,8-Trimethyl-4,7-Methanobenzofuran)
- (4R,4'S)-4,4'-Oxybis(1,10,10-trimethyl-3-oxatricyclo[5.2.1.0<sup>2,6</sup>]decane)
- (2R,2'S)-2,2'-oxybis(7,8,8-trimethyloctahydro-4,7-methano-1-benzofuran)
- (2S)-()-2,2-Oxybis(octahydro-7,8,8-trimethyl-4,7-methanobenzofuran)
- (2S)-(-)-2,2'-oxybis(octahydro-7,8,8-trimethyl-4,
- 2,2'oxybis(octahydro7,8,8-trimethyl-4,7-methanobenzofuran)
- (2S)-(-)-2,2'-OXYBIS(OCTAHYDRO-7,8,8-TRIMETHYL-4,7-METHANOBENZOFURAN)
- AKOS025294059
- (4S)-1,10,10-trimethyl-4-[[(4R)-1,10,10-trimethyl-3-oxatricyclo[5.2.1.02,6]decan-4-yl]oxy]-3-oxatricyclo[5.2.1.02,6]decane
- 108031-80-7
- 4-[(2-tert-butylphenyl)amino]-4-oxobutanoicacid
- 4,7-Methanobenzofuran,2,2'-oxybis[octahydro-7,8,8-trimethyl-,(2S,2'S,3aR,3'aR,4R,4'R,7R,7'R,7aR,7'aR)-
-
- MDL: MFCD00134648
- Inchi: 1S/C24H38O3/c1-21(2)15-7-9-23(21,5)19-13(15)11-17(26-19)25-18-12-14-16-8-10-24(6,20(14)27-18)22(16,3)4/h13-20H,7-12H2,1-6H3/t13?,14?,15?,16?,17-,18+,19?,20?,23?,24?
- InChI Key: VUDXCBLBKXFCNA-WADPFCMJSA-N
- SMILES: O1[C@H](CC2C1C1(C)CCC2C1(C)C)O[C@@H]1CC2C(C3(C)CCC2C3(C)C)O1
Computed Properties
- Exact Mass: 374.28209507g/mol
- Monoisotopic Mass: 374.28209507g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 27
- Rotatable Bond Count: 2
- Complexity: 615
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 6
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 27.7Ų
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 6.1
Experimental Properties
- Color/Form: solid
- Density: 1.12
- Melting Point: 149-151 °C (lit.)
- Boiling Point: 435.9°Cat760mmHg
- Flash Point: 148.7°C
- Refractive Index: 1.546
- Solubility: Not determined
- Optical Activity: [α]20/D −172°, c = 0.8 in methylene chloride
4,7-Methanobenzofuran,2,2'-oxybis[octahydro-7,8,8-trimethyl-,(2S,2'S,3aR,3'aR,4R,4'R,7R,7'R,7aR,7'aR)- Security Information
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
4,7-Methanobenzofuran,2,2'-oxybis[octahydro-7,8,8-trimethyl-,(2S,2'S,3aR,3'aR,4R,4'R,7R,7'R,7aR,7'aR)- Related Literature
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Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
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Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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